Cas no 3374-41-2 (Phenol,3,5-bis(1-methylethyl)-)

Phenol,3,5-bis(1-methylethyl)- structure
3374-41-2 structure
Product Name:Phenol,3,5-bis(1-methylethyl)-
CAS No:3374-41-2
MF:C12H18O
MW:178.270723819733
CID:312213
PubChem ID:93104
Update Time:2025-04-19

Phenol,3,5-bis(1-methylethyl)- Chemical and Physical Properties

Names and Identifiers

    • Phenol,3,5-bis(1-methylethyl)-
    • 3,5-Diisopropylphenol
    • Phenol,3,5-diisopropyl- (6CI,7CI,8CI)
    • FT-0682372
    • Phenol, 3,5-bis(1-methylethyl)-
    • 3,5-BIS(PROPAN-2-YL)PHENOL
    • 3,5-di(propan-2-yl)phenol
    • A5272
    • Q27256474
    • UNII-35JD906HZZ
    • MB02930
    • 3,?5-?Diisopropylphenol
    • 35JD906HZZ
    • Phenol, 3,5-diisopropyl-
    • DTXSID0073453
    • AKOS006277280
    • 26886-05-5
    • NS00028220
    • SCHEMBL2050376
    • 3, 5-di(propan-2-yl)phenol
    • 3,5-diisopropyl-phenol
    • 3374-41-2
    • 3,5-bis(1-Methylethyl)-phenol
    • BBA88605
    • EINECS 248-086-0
    • Inchi: 1S/C12H18O/c1-8(2)10-5-11(9(3)4)7-12(13)6-10/h5-9,13H,1-4H3
    • InChI Key: YYOQJBLGFMMRLJ-UHFFFAOYSA-N
    • SMILES: OC1C=C(C=C(C=1)C(C)C)C(C)C

Computed Properties

  • Exact Mass: 178.13584
  • Monoisotopic Mass: 178.136
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 135
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.8
  • Topological Polar Surface Area: 20.2Ų

Experimental Properties

  • Density: 0.948
  • Boiling Point: 267.3°Cat760mmHg
  • Flash Point: 122.2°C
  • Refractive Index: 1.512
  • PSA: 20.23

Phenol,3,5-bis(1-methylethyl)- Related Literature

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